Cas no 1936487-74-9 ((4-Difluoro-cyclohexylidene)-acetic acid)

• Product Name: (4-Difluoro-cyclohexylidene)-acetic acid
• CAS No: 1936487-74-9
• MF: C₈H₁₀F₂O₂
• MW: 176.160609722137
• MDL: MFCD28501776
• CID: 5272503
• Update Time: 2026-03-09

(4-Difluoro-cyclohexylidene)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Difluoro-cyclohexylidene)-acetic acid

• MDL： MFCD28501776
• Inchi： 1S/C8H10F2O2/c9-6-2-1-5(3-8(11)12)7(10)4-6/h3,6-7H,1-2,4H2,(H,11,12)/b5-3+
• InChI Key： CTMNLOULEXFMQJ-HWKANZROSA-N
• SMILES： C(O)(=O)/C=C1\CCC(F)CC\1F

Additional information on (4-Difluoro-cyclohexylidene)-acetic acid

Exploring the Properties and Applications of (4-Difluoro-cyclohexylidene)-acetic acid (CAS No. 1936487-74-9)

(4-Difluoro-cyclohexylidene)-acetic acid (CAS No. 1936487-74-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorocyclohexylidene moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to modulate physicochemical properties like lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and target selectivity. (4-Difluoro-cyclohexylidene)-acetic acid aligns with this trend, as the introduction of fluorine atoms can significantly alter a molecule’s electronic and steric characteristics. This compound is often explored in the context of medicinal chemistry, where it serves as a precursor for kinase inhibitors or GPCR modulators. Its CAS No. 1936487-74-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

Beyond pharmaceuticals, (4-Difluoro-cyclohexylidene)-acetic acid has potential applications in material science. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them suitable for high-performance polymers. The cyclohexylidene core of this compound could also be leveraged to design novel liquid crystals or coatings with tailored properties. Industries are increasingly investigating such derivatives to meet the growing need for advanced functional materials.

From an environmental perspective, the synthesis and use of fluorinated intermediates like CAS No. 1936487-74-9 are subject to scrutiny due to concerns about sustainability and green chemistry. Researchers are actively developing eco-friendly protocols to minimize waste and energy consumption during production. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing, a topic frequently queried in AI-driven literature searches.

Analytical characterization of (4-Difluoro-cyclohexylidene)-acetic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for downstream applications. The compound’s CAS registry number (1936487-74-9) is a key identifier in regulatory documentation and patent filings, underscoring its commercial importance.

In summary, (4-Difluoro-cyclohexylidene)-acetic acid represents a versatile scaffold with broad utility in drug development, material innovation, and beyond. Its integration into high-value synthetic routes continues to inspire interdisciplinary research, addressing both scientific challenges and industrial demands. As interest in fluorine chemistry grows, this compound is poised to remain a focal point in academic and commercial spheres.